Cas no 1361843-75-5 (2-Chloro-6-(2,3-dichlorophenyl)pyridine-3-acetonitrile)

• Product Name: 2-Chloro-6-(2,3-dichlorophenyl)pyridine-3-acetonitrile
• CAS No: 1361843-75-5
• MF: C₁₃H₇Cl₃N₂
• MW: 297.567079782486
• CID: 4912845
• Update Time: 2025-05-27

2-Chloro-6-(2,3-dichlorophenyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(2,3-dichlorophenyl)pyridine-3-acetonitrile

• Inchi： 1S/C13H7Cl3N2/c14-10-3-1-2-9(12(10)15)11-5-4-8(6-7-17)13(16)18-11/h1-5H,6H2
• InChI Key： GXXYGHQMHPCYKW-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=CC(CC#N)=C(N=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 327
• XLogP3: 4.4
• Topological Polar Surface Area: 36.7

Additional information on 2-Chloro-6-(2,3-dichlorophenyl)pyridine-3-acetonitrile

Comprehensive Overview of 2-Chloro-6-(2,3-dichlorophenyl)pyridine-3-acetonitrile (CAS No. 1361843-75-5)

2-Chloro-6-(2,3-dichlorophenyl)pyridine-3-acetonitrile (CAS No. 1361843-75-5) is a specialized organic compound that has garnered significant attention in the fields of agrochemical and pharmaceutical research. This compound, characterized by its unique pyridine backbone and dichlorophenyl substitution, is widely studied for its potential applications in crop protection and medicinal chemistry. Researchers are particularly interested in its molecular structure, which combines a chloropyridine core with a dichlorophenyl moiety, offering versatile reactivity for further derivatization.

The growing demand for innovative agrochemicals has placed 2-Chloro-6-(2,3-dichlorophenyl)pyridine-3-acetonitrile under the spotlight. With increasing global concerns about sustainable agriculture and pest resistance, this compound is being explored as a potential intermediate for novel pesticides. Its structural features, including the acetonitrile functional group, make it a valuable building block for synthesizing more complex molecules with enhanced bioactivity. Recent studies have also investigated its role in developing environmentally friendly crop protection solutions, aligning with the industry's shift toward greener chemistry.

In pharmaceutical research, CAS No. 1361843-75-5 is being examined for its potential as a precursor in drug discovery. The presence of both chlorine and nitrile groups in its structure allows for diverse chemical modifications, making it a candidate for developing new therapeutic agents. Scientists are particularly interested in its applicability to kinase inhibitors and anti-inflammatory drugs, addressing some of the most pressing medical challenges today. The compound's stability and synthetic accessibility further enhance its appeal in high-throughput screening and combinatorial chemistry.

From a synthetic chemistry perspective, 2-Chloro-6-(2,3-dichlorophenyl)pyridine-3-acetonitrile offers intriguing possibilities. Its multi-functional design enables participation in various reactions, including nucleophilic substitutions and cross-coupling processes. This versatility is crucial for researchers working on fragment-based drug design or agrochemical optimization. Moreover, the compound's compatibility with modern catalytic methods, such as palladium-catalyzed couplings, underscores its relevance in contemporary organic synthesis.

Environmental and regulatory considerations are also shaping the discourse around CAS No. 1361843-75-5. As industries move toward stricter safety and sustainability standards, the biodegradation profile and ecotoxicological impact of such compounds are being rigorously evaluated. This aligns with broader trends in chemical innovation, where efficacy must be balanced with environmental responsibility. Researchers are actively exploring green synthesis routes for this compound to minimize waste and energy consumption during production.

The commercial potential of 2-Chloro-6-(2,3-dichlorophenyl)pyridine-3-acetonitrile is reflected in patent filings and market analyses. Its role as a key intermediate in high-value chemical production has attracted interest from specialty chemical manufacturers. With the agrochemical sector projected to grow steadily, driven by global food security needs, this compound is well-positioned to play a significant role in next-generation crop protection solutions. Similarly, pharmaceutical companies are monitoring its development as a potential building block for new drug candidates.

Analytical characterization of CAS No. 1361843-75-5 remains an active area of research. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are being employed to fully elucidate its structural properties and purity profiles. These studies are essential for quality control in industrial applications and for understanding structure-activity relationships in biological systems. The compound's distinct spectral signatures also make it an interesting subject for methodological development in analytical chemistry.

Looking ahead, 2-Chloro-6-(2,3-dichlorophenyl)pyridine-3-acetonitrile represents an exciting intersection of multiple scientific disciplines. Its continued study promises to yield insights that could benefit agriculture, medicine, and materials science. As research progresses, we anticipate new discoveries about its reactivity, biological activity, and potential applications that could address some of society's most pressing challenges in health and sustainability.